Cas no 1261587-37-4 (3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid)

• Product Name: 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid
• CAS No: 1261587-37-4
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987597
• Update Time: 2025-05-22

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

• Inchi： 1S/C14H9ClF3NO3/c15-12-8(7-11(20)21)5-6-19-13(12)9-3-1-2-4-10(9)22-14(16,17)18/h1-6H,7H2,(H,20,21)
• InChI Key： CEVHESRTKMSHBX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1C1C=CC=CC=1OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 3.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No: 1261587-37-4)

The compound 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No: 1261587-37-4) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The molecule's structure incorporates a pyridine ring substituted with a chlorine atom at position 3, a trifluoromethoxyphenyl group at position 2, and an acetic acid moiety at position 4. These substituents contribute to its unique chemical reactivity and biological functionality.

Recent studies have highlighted the potential of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid as a lead compound in the development of novel therapeutic agents. Its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress, makes it a promising candidate for anti-inflammatory and antioxidant therapies. Researchers have also explored its role in modulating enzyme activities, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes.

In addition to its pharmacological applications, this compound has shown remarkable potential in agricultural chemistry. It exhibits potent activity against various plant pathogens, including fungi and bacteria, making it a valuable asset in the development of eco-friendly pesticides and fungicides. The trifluoromethoxy group attached to the phenyl ring enhances the molecule's stability and bioavailability, enabling it to effectively combat pathogens without causing harm to non-target organisms.

The synthesis of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The incorporation of the trifluoromethoxyphenyl group requires precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activities of this compound. Molecular docking studies have revealed that 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid interacts with critical protein targets through hydrogen bonding, π-π stacking, and van der Waals forces. These interactions contribute to its high affinity for specific binding sites, enhancing its efficacy as a therapeutic agent.

Furthermore, green chemistry principles have been increasingly applied in the synthesis and application of this compound. By utilizing renewable feedstocks and minimizing waste generation, researchers have developed more sustainable methods for its production. This aligns with global efforts to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-4-acetic acid (CAS No: 1261587-37-4) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in both pharmaceutical and agricultural sectors. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to advancing human health and sustainable agriculture.